Cas no 114584-70-2 (1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI))

1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI) Properties

Names and Identifiers

• 1H-Cyclobuta[b]cyclopenta[e]pyridine(9CI)
• DTXSID30663844
• 114584-70-2
• 1h-cyclobuta[b]cyclopenta[e]pyridine

• InChIKey： VNKBRWUBGFZUMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7N/c1-2-7-6-8-4-5-10(8)11-9(7)3-1/h1-3,5-6H,4H2
• SMILES： C1C2C(N=C3C=CC=C3C=2)=C1

Computed Properties

• Exact Mass: 141.05791
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 141.058
• Heavy Atom Count: 11
• Complexity: 376
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 12.4A^2

Experimental Properties

• PSA: 12.36